Cas no 101908-42-3 (2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-
• CAS No: 101908-42-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1130899
• PubChem ID: 23323009
• Update Time: 2025-04-20

2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-
• 7-methoxy-4-propyl-1,4-benzoxazin-3-one
• DTXSID30632898
• 7-Methoxy-4-propyl-2H-1,4-benzoxazin-3(4H)-one
• SCHEMBL10849516
• 101908-42-3

• Inchi： 1S/C12H15NO3/c1-3-6-13-10-5-4-9(15-2)7-11(10)16-8-12(13)14/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： MOGUWLWSQIAOSK-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=CC1=2)OC)CCC)=O

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77
• LogP: 1.89560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones